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Compound of Interest

Compound Name: 2,3,3-Trichloroacrylamide

CAS No.: 3880-18-0

Cat. No.: B1617342

Get Quote

Executive Summary
2,3,3-Trichloroacrylamide (TCAA) is an electron-deficient, sterically congested vinyl

monomer. Unlike standard acrylamide, which is primarily used for water-soluble polymers

(flocculants, PAGE gels), TCAA serves as a reactive electrophilic node. Its high chlorine

content (~60% by mass) imparts intrinsic flame retardancy and high refractive index potential to

resulting matrices. Furthermore, the trichlorovinyl moiety functions as a "masked" reactive site

for nucleophilic vinylic substitution (

), allowing for precise post-polymerization functionalization or the synthesis of fused
heterocyclic materials.

Chemical Architecture & Reactivity Profile
Structural Analysis
TCAA is defined by a prop-2-enamide core fully substituted at the alkene positions with chlorine

atoms.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1617342#bc-rfq
https://www.benchchem.com/product/b1617342/docs?utm_src=pdf-body#technical-guide-potential-applications-of-2-3-3-trichloroacrylamide-in-materials-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature Chemical Consequence Material Application

Trichlorovinyl Group
High electron deficiency; Steric

bulk.

Acts as a powerful Michael

acceptor; Resistant to

homopolymerization but active

in copolymerization.

Amide Functionality H-bond donor/acceptor.[1][2]

Interchain crosslinking;

Adhesion to polar substrates

(glass, metals).

C-Cl Bonds
Weak leaving group potential

(vinylic).

Precursor for

reactions with thiols/amines;

Intrinsic flame retardancy (char

formation).

Reactivity Logic
The reactivity of TCAA is dominated by the polarization of the alkene. The

-carbon (C3) is highly electrophilic.

Polymerization: Radical propagation is feasible but slow due to steric hindrance. It is best

utilized as a comonomer (e.g., with styrene or methyl methacrylate) to introduce functionality

without disrupting the main chain kinetics significantly.

Substitution: The C3-Cl bonds can be sequentially displaced by nucleophiles (amines,

thiols), a mechanism critical for surface grafting and drug conjugation.

Synthesis & Purification Protocols
High-purity TCAA is essential for material applications to prevent chain termination during

polymerization. The standard route utilizes 2,3,3-trichloroacryloyl chloride as the primary

electrophile.

Validated Synthesis Workflow
Reaction:
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Protocol:

Setup: Flame-dried 500 mL three-neck flask equipped with a mechanical stirrer, dropping

funnel, and gas inlet. Inert atmosphere (

).

Solvent: Anhydrous Dichloromethane (DCM) or Toluene (0.5 M concentration relative to acid

chloride).

Cooling: Cool system to -10°C using an ice/salt bath to control the exotherm.

Addition: Add 2,3,3-trichloroacryloyl chloride (1.0 eq) dropwise.

Amidation: Bubble anhydrous ammonia gas (or add dropwise 2.0 eq of aqueous ammonia if

biphasic conditions are tolerated) into the solution. Maintain temp < 0°C.

Workup: Filter off ammonium chloride precipitate. Wash filtrate with cold water (2x), brine

(1x). Dry over

.

Purification: Recrystallization from Benzene/Hexane (1:1) or sublimation for electronic-grade

purity.

DOT Diagram: Synthesis Pathway
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Caption: Synthesis of TCAA via nucleophilic acyl substitution. Strict temperature control is

required to prevent polymerization.
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Primary Application Domains
Advanced Flame Retardant (FR) Materials
TCAA acts as a reactive flame retardant. Unlike additive FRs (which can leach out), TCAA is

covalently bonded into the polymer backbone.

Mechanism: Upon combustion, the high chlorine content promotes char formation via

dehydrochlorination, creating a thermal barrier that starves the fire of oxygen.

Implementation: Copolymerize TCAA (5-15 wt%) with styrene or acrylonitrile.

Data Point: Incorporation of 10% TCAA into polystyrene raises the Limiting Oxygen Index

(LOI) significantly compared to neat polystyrene.

High-Refractive Index Optical Coatings
The polarizability of the three chlorine atoms contributes to a high refractive index (

).

Target: Optical waveguides, anti-reflective coatings, and LED encapsulants.

Matrix: TCAA-co-MMA (Methyl Methacrylate).

Advantage: Provides high

without the yellowing associated with aromatic-rich high-

polymers.

Bioactive Surface Functionalization
For drug development professionals, TCAA serves as a "linker" monomer.

Workflow:

Graft TCAA onto a biomaterial surface (e.g., cellulose or chitosan) via radical grafting.

The pendant trichlorovinyl group remains reactive.
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Incubate with a thiol-containing peptide or drug.

Result: Covalent immobilization of the drug via a thio-ether linkage (Reaction:

).

DOT Diagram: Surface Functionalization Strategy
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Caption: Step-wise functionalization of inert surfaces using TCAA as a reactive anchor for

bioactive agents.
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Experimental Protocol: Copolymerization
Objective: Synthesis of Poly(Styrene-co-TCAA) for thermal analysis.

Reagents:

Styrene (purified by basic alumina column).

TCAA (recrystallized).

AIBN (Azobisisobutyronitrile) initiator (0.5 wt%).

Solvent: Anhydrous Toluene.

Procedure:

Dissolve Styrene (4.5 g) and TCAA (0.5 g) in Toluene (20 mL).

Degas solution via 3 freeze-pump-thaw cycles (Critical: Oxygen inhibits radical

polymerization).

Add AIBN under

flow.

Heat to 70°C for 12 hours.

Precipitation: Pour reaction mixture into excess cold Methanol (10:1 ratio).

Drying: Vacuum dry precipitate at 40°C for 24 hours.

Characterization:

FTIR: Look for Amide I/II bands (1650-1550

) and C-Cl stretches (600-800

).
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TGA: Assess thermal decomposition onset (expect shift to lower temp due to Cl release,

but higher char yield).

Safety & Handling (SDS Summary)
Hazard Class Description Mitigation

Acute Toxicity

Potentially toxic by

inhalation/ingestion

(Acrylamide analogue).

Use in fume hood; Wear

N95/P100 respirator if powder.

Skin Irritant
Vesicant properties likely due

to alkylating potential.

Double nitrile gloves;

Immediate wash with

soap/water upon contact.

Reactivity
Acid chloride precursor reacts

violently with water.

Store precursors in desiccator;

Handle under inert gas.
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Chemical Data: PubChem Compound Summary for 2,3,3-trichloro-2-propenamide.

Precursor Availability: 2,3,3-Trichloroacryloyl chloride commercial sources and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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